Cas no 1261889-70-6 (5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid)

5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid structure
1261889-70-6 structure
Product Name:5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid
CAS No:1261889-70-6
MF:C15H15NO3
MW:257.284504175186
CID:2761499
PubChem ID:53222677
Update Time:2025-04-21

5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 1261889-70-6
    • DTXSID70687049
    • 5-(2,3-DIMETHYLPHENYL)-2-METHOXYNICOTINIC ACID
    • 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid, 95%
    • CKA35196
    • MFCD18316863
    • 5-(2,3-Dimethylphenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C15H15NO3/c1-9-5-4-6-12(10(9)2)11-7-13(15(17)18)14(19-3)16-8-11/h4-8H,1-3H3,(H,17,18)
    • InChI Key: LIDQWMIVAGGIMB-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=O)O)C=C(C=N1)C1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 257.10519334Da
  • Monoisotopic Mass: 257.10519334Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 59.4Ų
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